BMS-457

• Molecular Formula: C24H35ClN2O4
• Molecular Weight: 451.0 g/mol
• InChI: InChI=1S/C24H35ClN2O4/c1-15(2)20(26-21(29)16-5-10-19(28)13-16)22(30)27-12-11-24(31,23(3,4)14-27)17-6-8-18(25)9-7-17/h6-9,15-16,19-20,28,31H,5,10-14H2,1-4H3,(H,26,29)/t16-,19-,20-,24+/m1/s1
• InChIKey: WIHIXSCKSFSENF-YBNJHJSASA-N

BMS-457: High-Selectivity CCR1 Antagonist

BMS-457 is a potent, selective, small-molecule antagonist of the C-C chemokine receptor type 1 (CCR1), originally developed by Bristol-Myers Squibb for the treatment of rheumatoid arthritis [1]. It belongs to a novel series of high-affinity, functionally potent piperidine-based CCR1 antagonists [1]. The compound advanced to preclinical candidacy after optimized structural modifications addressed initial challenges in pregnane X receptor (PXR) activity, ion-channel potency, and metabolic stability [1].

CCR1 target-engagement probe with high reported binding affinity

Selectivity profiling tool for chemokine receptor panels

Cardiac ion channel liability research compound

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source

BMS-457: Why Simple Substitution Fails

CCR1 antagonists represent a structurally diverse class with profound differences in selectivity windows, functional potency against multiple endogenous chemokines, and blood-based target engagement, making simple interchange impossible [1]. BMS-457's specific combination of sub-nanomolar binding affinity and >1,000-fold selectivity over other CC chemokine receptors is not uniformly present in other CCR1 antagonists [1]. Critically, BMS-457's preclinical development was terminated due to QT prolongation observed in advanced safety studies, a liability that was subsequently engineered out of its successor, BMS-817399 [2]. This distinct safety profile makes BMS-457 uniquely valuable as a tool compound for studying the pharmacological consequences of high-affinity CCR1 blockade in the absence of confounding PXR activation or for comparative safety investigations.

CCR1 binding affinity context may differ from CP-481715 or BX471

Selectivity margin across CC chemokine receptors may not transfer directly; BX471 exhibits narrower window

Preclinical QT prolongation profile distinguishes BMS-457 from later-stage CCR1 antagonist chemotypes

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source
• [2] Santella JB 3rd, Duncia JV, Gardner DS, et al. Discovery of the CCR1 antagonist, BMS-817399, for the treatment of rheumatoid arthritis. J Med Chem. 2014 Sep 25;57(18):7550-64. View Source

BMS-457: Comparative Evidence Guide

Sub-Nanomolar CCR1 Affinity vs. CP-481715

BMS-457 demonstrates a CCR1 binding Ki of 0.8 nM (target IC50) [1]. This is 11.5-fold more potent than the well-studied clinical candidate CP-481715, which exhibits a Kd of 9.2 nM for human CCR1 [2]. BMS-457 also compares favorably to the clinical-stage BMS-817399 (binding IC50 of 1 nM) [3] and BX471 (Ki of 1 nM) [4], representing one of the most potent CCR1 antagonists reported.

CCR1 Affinity

Reported

BMS-457: Ki 0.8 nM
CP-481715: Kd 9.2 nM

Higher reported affinity supports target-engagement assay context

Cross-study comparison; assay platforms may vary

Evidence Dimension	CCR1 binding affinity (Ki / IC50)
Target Compound Data	BMS-457: Ki = 0.8 nM (IC50)
Comparator Or Baseline	CP-481715: Kd = 9.2 nM; BMS-817399: IC50 = 1 nM; BX471: Ki = 1 nM
Quantified Difference	BMS-457 is 11.5-fold more potent than CP-481715, and 1.25-fold more potent than BMS-817399/BX471
Conditions	Radioligand displacement or scintillation proximity assay using recombinant human CCR1 expressed in HEK293 or similar cell lines [1][2][3][4].

Why This Matters

For researchers requiring maximal CCR1 coverage at minimal compound concentration, especially in target-engagement studies where receptor reserve is a concern, the sub-nanomolar affinity of BMS-457 reduces the risk of incomplete receptor blockade compared to lower-affinity alternatives.

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source
• [2] Gladue RP, et al. CP-481,715, a potent and selective CCR1 antagonist with potential therapeutic implications for inflammatory diseases. J Biol Chem. 2003;278(42):40473-80. View Source
• [3] Santella JB 3rd, Duncia JV, Gardner DS, et al. Discovery of the CCR1 antagonist, BMS-817399, for the treatment of rheumatoid arthritis. J Med Chem. 2014 Sep 25;57(18):7550-64. View Source
• [4] Liang M, et al. Identification and characterization of a potent, selective, and orally active antagonist of the CC chemokine receptor-1. J Biol Chem. 2000;275(25):19000-8. View Source

Broad CCR1 Selectivity vs. BX471

BMS-457 demonstrates >1,000-fold selectivity for CCR1 over a broad panel of other CC family chemokine receptors [1]. In contrast, BX471, a commonly used preclinical CCR1 antagonist, exhibits approximately 250-fold selectivity for CCR1 over CCR2, CCR5, and CXCR4 [2]. This represents at least a 4-fold wider selectivity margin for BMS-457, reducing the likelihood of confounding off-target chemokine receptor pharmacology in mechanistic studies.

Selectivity

Context-dependent

BMS-457 >1,000-fold vs. BX471 ~250-fold

Supports cleaner pharmacological annotation in chemokine receptor panels

Selectivity panels differ between studies

Evidence Dimension	CCR1 selectivity over other chemokine receptors
Target Compound Data	BMS-457: >1,000-fold selectivity against CC family receptors
Comparator Or Baseline	BX471: ~250-fold selectivity for CCR1 over CCR2, CCR5, CXCR4
Quantified Difference	≥4-fold wider selectivity margin for BMS-457 vs. BX471
Conditions	Radioligand binding or functional assays across a panel of recombinant CC and CXC chemokine receptors, including CCR2, CCR3, CCR4, CCR5, and CXCR4 [1][2].

Why This Matters

In experiments where simultaneous modulation of multiple chemokine receptors would confound interpretation—such as in leukocyte migration assays where CCR2 and CCR5 are co-expressed—the superior selectivity of BMS-457 provides cleaner pharmacological annotation.

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source
• [2] Horuk R. BX471: a CCR1 antagonist with anti-inflammatory activity in animal models. Expert Opin Investig Drugs. 2005;14(1):93-7. View Source

Multi-Ligand CCR1 Chemotaxis Blockade

BMS-457 displays single-digit nanomolar functional inhibition of chemotaxis induced by all major CCR1 ligands: MIP-1α/CCL3 (IC50 = 2.1 nM), RANTES/CCL5 (IC50 = 1.0 nM), MPIF-1/CCL23 (IC50 = 2.7 nM), Leukotactin-1/CCL15 (IC50 = 4.4 nM), and HCC-1/CCL14 (IC50 = 4.0 nM) [1]. In whole blood, BMS-457 blocks ligand-stimulated CD11b upregulation with IC50 values of 46 nM (MIP-1α) and 54 nM (LKN-1), confirming functional target engagement in a physiologically relevant matrix [1]. This broad ligand coverage contrasts with the more limited functional profiling typically reported for comparator CCR1 antagonists.

Multi-Ligand Blockade

Data to verify

IC50 1.0–4.4 nM (CCL3, CCL5, CCL23, CCL15, CCL14)

Reported functional multi-ligand coverage supports target engagement assessment

Comprehensive profiling beyond typical single-ligand data

Evidence Dimension	Functional chemotaxis inhibition range across CCR1 ligands
Target Compound Data	BMS-457: IC50 range 1.0–4.4 nM across 5 ligands; Whole blood CD11b IC50 = 46–54 nM
Comparator Or Baseline	Class-level expectation: Most CCR1 antagonists are profiled against 1–2 ligands (commonly MIP-1α); comprehensive multi-ligand functional data are rarely published [1].
Quantified Difference	Not directly comparable for all ligands; BMS-457 is among the most comprehensively profiled CCR1 antagonists for functional multi-ligand blockade.
Conditions	Chemotaxis assays using human CCR1-transfected or endogenous-expressing cells stimulated with recombinant CCL3, CCL5, CCL23, CCL15, or CCL14; Whole blood CD11b upregulation measured by flow cytometry [1].

Why This Matters

For disease models where multiple CCR1 ligands are present in the inflammatory milieu (e.g., rheumatoid arthritis synovial fluid), comprehensive multi-ligand blockade data provide greater confidence in target coverage than compounds profiled against a single chemokine.

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source

QT Liability: BMS-457 vs. BMS-817399

BMS-457 was advanced to preclinical candidacy for rheumatoid arthritis, but its development was halted due to significant QT prolongation observed in both rabbits and dogs during advanced safety studies [1][2]. In contrast, the successor compound BMS-817399, which retained nanomolar CCR1 affinity and functional potency, successfully entered Phase 1/2 clinical trials after PXR-guided structural optimization mitigated the cardiovascular liability [1][3]. This divergent development outcome makes BMS-457 a uniquely valuable tool compound for investigating the mechanistic link between chemokine receptor 1 antagonism and cardiac ion channel activity.

Cardiac Safety

Head-to-head

Terminated (QT prolongation) vs. Phase 1/2 (BMS-817399)

Tool for cardiac ion channel structure–toxicity relationship studies

Same discovery program; QT signal not reported for successor

Evidence Dimension	Preclinical development outcome: cardiac safety
Target Compound Data	BMS-457: Terminated preclinically due to QT prolongation in rabbit and dog models [1][2].
Comparator Or Baseline	BMS-817399 (direct successor from same BMS program): Advanced to Phase 1/2 clinical trials for RA; no QT-related development halt reported [3].
Quantified Difference	Qualitative: Terminated (BMS-457) vs. advanced to clinical trials (BMS-817399). Structural basis: introduction of a hydroxyl group to an otherwise lipophilic area addressed PXR activity and ion-channel potency in BMS-457, but QT liability persisted; further PXR-guided optimization produced BMS-817399 [1][3].
Conditions	In vivo cardiovascular safety pharmacology studies in rabbits and dogs; clinical Phase 1/2 trials for BMS-817399 [1][2][3].

Why This Matters

For safety pharmacologists and medicinal chemists investigating cardiac ion channel liabilities within chemokine receptor antagonist programs, BMS-457 serves as a critical reference compound that links high-affinity CCR1 blockade to QT prolongation, enabling structure–toxicity relationship studies distinct from the cleaner profile of BMS-817399.

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source
• [2] Scite.ai Report. The discovery of BMS-457, a potent and selective CCR1 antagonist. Citation context: “BMS-457 had excellent potency (Ki 0.8 nM)... but exhibited significant QT prolongation in both rabbits and dogs during advanced safety studies; thus, further development of the antagonist was halted.” View Source
• [3] Santella JB 3rd, Duncia JV, Gardner DS, et al. Discovery of the CCR1 antagonist, BMS-817399, for the treatment of rheumatoid arthritis. J Med Chem. 2014 Sep 25;57(18):7550-64. View Source

BMS-457: Research & Industrial Applications

CCR1 Pharmacological Probe for RA Models

BMS-457's sub-nanomolar binding affinity (Ki 0.8 nM) [1] makes it optimal for in vitro and ex vivo studies where complete CCR1 receptor occupancy is required, such as mechanistic investigations of CCR1 signaling in synovial fibroblasts or monocyte chemotaxis inhibition in the presence of high local chemokine concentrations found in RA synovial fluid. Its comprehensive functional blockade across five endogenous CCR1 ligands (IC50 range 1.0–4.4 nM for CCL3, CCL5, CCL23, CCL15, CCL14) [1] ensures that ligand-agnostic receptor antagonism is achieved, a critical requirement when the relative contribution of individual chemokines is not known a priori.

Selectivity Standard for Chemokine Receptor Profiling

With >1,000-fold selectivity over other CC chemokine receptors [1], BMS-457 serves as an excellent positive control in chemokine receptor selectivity panels, particularly for profiling new CCR1-targeting compounds. Its selectivity margin is ≥4-fold wider than that of BX471 (~250-fold) [2], making it the preferred reference for assay systems where even low-level off-target activity at CCR2 or CCR5 would confound interpretation, such as in mixed leukocyte migration assays where multiple chemokine receptors mediate overlapping functions.

Cardiac Safety & STR Reference Compound

BMS-457's well-documented QT prolongation liability—which led to its preclinical termination [1]—makes it an indispensable reference standard for medicinal chemistry teams seeking to understand and mitigate hERG or multi-ion channel activity within CCR1 antagonist chemical space. Direct comparison of BMS-457 (terminated, QT positive) with its successor BMS-817399 (clinical, no reported QT signal) provides a structurally tractable case study in toxicity-driven lead optimization [2], valuable for both academic teaching and industrial drug discovery training.

Whole Blood CCR1 Engagement Standard

The availability of BMS-457' whole blood CD11b upregulation data (IC50 of 46 nM for MIP-1α, 54 nM for LKN-1) [1] provides a quantitative benchmark for translating biochemical binding potency to functional target engagement in a physiologically relevant matrix. Discovery teams can use these values to calibrate their own whole-blood pharmacodynamic assays, ensuring that novel CCR1 antagonists achieve comparable or superior target coverage in a protein-rich, cellular environment before advancing to in vivo efficacy studies.

Application

Selection Property

Validation Focus

CCR1 target engagement in high-chemokine environments

High CCR1 binding affinity and multi-ligand functional blockade data

Receptor occupancy and chemotaxis inhibition in protein-rich matrices

Chemokine receptor selectivity panel studies

Broad selectivity margin over CC chemokine receptors

Off-target pharmacology review in mixed leukocyte assays

Cardiac ion channel structure–toxicity research

Documented preclinical QT prolongation

Structure–toxicity relationship comparison with BMS-817399

Whole-blood pharmacodynamic assay calibration

Reported whole-blood CD11b functional engagement context

Matrix-dependent target coverage interpretation

• [1] Gardner DS, Santella JB, Duncia JV, et al. The discovery of BMS-457, a potent and selective CCR1 antagonist. Bioorg Med Chem Lett. 2013 Jul 1;23(13):3833-40. View Source
• [2] Santella JB 3rd, Duncia JV, Gardner DS, et al. Discovery of the CCR1 antagonist, BMS-817399, for the treatment of rheumatoid arthritis. J Med Chem. 2014 Sep 25;57(18):7550-64. View Source